tert-Butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O3/c1-16(2,3)22-15(20)19-11-9-17(18,10-12-19)13-7-5-6-8-14(13)21-4/h5-8H,9-12,18H2,1-4H3
• InChI Key: VUUGURVSNBTBKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C2=CC=CC=C2OC)N
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• CAS No.: 1779133-74-2

Description

“tert-Butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate” is a chemical compound with the molecular formula C17H26N2O3. It is a solid substance at room temperature.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized through various steps including acylation, sulfonation, and substitution.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by its linear formula C17H26N2O3. More detailed structural analysis would require specific spectroscopic studies or X-ray diffraction analysis.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. Its molecular weight is 306.41.

Scientific Research Applications

Synthesis as Key Intermediates

Tert-butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate and its derivatives are key intermediates in the synthesis of various biologically active compounds.

• Intermediate for Vandetanib : It serves as a crucial intermediate in the synthesis of Vandetanib, an important pharmaceutical agent. The synthesis involves steps like acylation, sulfonation, and substitution, yielding a total output of 20.2% (Wang, Wang, Tang, & Xu, 2015).

• Role in Crizotinib Synthesis : Similarly, this compound is integral in synthesizing crizotinib, another significant pharmaceutical. This process uses tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material and achieves a total yield of 49.9% (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).

• Synthesis of Novel Triple Reuptake Inhibitors : The compound is also used in synthesizing triple reuptake inhibitors with potential therapeutic applications, utilizing various synthetic routes and achieving high yields (Yamashita et al., 2015).

• Building Block for Hydroxylysine Derivatives : It acts as a building block in synthesizing hydroxylysine derivatives, essential for several biochemical processes. This synthesis involves reduction processes and yields significant outputs (Marin, Didierjean, Aubry, Casimir, Briand, & Guichard, 2004).

• Intermediate in Anticancer Drug Synthesis : The compound finds use as an intermediate in synthesizing small molecule anticancer drugs. It follows a multi-step synthesis process with a high total yield of 71.4% (Zhang, Ye, Xu, & Xu, 2018).

• Synthesis of Omisertinib Intermediate : This chemical is also instrumental in synthesizing intermediates for omisertinib (AZD9291), with a rapid synthetic method yielding an 81% total yield (Zhao, Guo, Lan, & Xu, 2017).

Safety and Hazards

This compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word “Warning”. The hazard statements associated with it are H315 and H319.

Mechanism of Action

Target of Action

Tert-Butyl 4-amino-4-(2-methoxyphenyl)piperidine-1-carboxylate is a derivative of N-Boc piperazine . Piperazine derivatives are known to interact with a variety of biological targets, including various enzymes and receptors . .

Mode of Action

It’s known that the biological activities of compounds containing piperazine rings can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the ring, which enhance favorable interaction with macromolecules .

Biochemical Pathways

Piperazine derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, mannich bases, schiff’s bases, thiazolidinones, azetidinones, and imidazolinones . These derived compounds have shown a wide spectrum of biological activities .

Pharmacokinetics

The incorporation of the piperazine ring is considered an important synthetic strategy in the field of drug discovery due to its easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties .

Result of Action

Compounds containing piperazine rings have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .